Cas no 1361677-80-6 (5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde)

• Product Name: 5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde
• CAS No: 1361677-80-6
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 4919088
• Update Time: 2025-07-22

5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde

• Inchi： 1S/C12H7Cl2NO2/c13-8-1-2-11(14)9(4-8)10-3-7(6-16)5-15-12(10)17/h1-6H,(H,15,17)
• InChI Key： UJFPOPUEWTXJKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(NC=C(C=O)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2

Additional information on 5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde

5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde (CAS No. 1361677-80-6): A Comprehensive Overview

5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde (CAS No. 1361677-80-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique nicotinaldehyde core and dichlorophenyl substitution, serves as a versatile intermediate for synthesizing more complex molecules. Its structural features make it a valuable building block for developing novel pharmaceuticals, heterocyclic compounds, and biologically active agents.

The growing interest in 5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde is driven by its potential applications in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in targeting enzyme pathways and cellular signaling mechanisms, aligning with current trends in precision medicine and personalized therapeutics. Additionally, its hydroxyl and aldehyde functional groups offer opportunities for further chemical modifications, making it a focal point in combinatorial chemistry and high-throughput screening.

In the context of green chemistry, 5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde has been studied for its potential in sustainable synthesis methods. With the rise of environmentally friendly protocols, scientists are investigating its use in catalyzed reactions and solvent-free systems, addressing the demand for eco-compatible chemical processes. This aligns with the broader industry shift toward reducing carbon footprints and minimizing toxic byproducts.

From a commercial perspective, the compound's CAS No. 1361677-80-6 is frequently searched by suppliers and researchers seeking high-purity reagents for laboratory use. Its availability in custom synthesis and bulk quantities caters to the needs of pharmaceutical developers and academic institutions. Moreover, its structure-activity relationship (SAR) is a topic of ongoing research, particularly in optimizing bioavailability and metabolic stability for therapeutic applications.

Recent advancements in AI-driven drug discovery have further highlighted the relevance of 5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde. Computational models are being employed to predict its binding affinities and interaction profiles, accelerating the identification of potential drug candidates. This synergy between wet-lab experiments and in silico analysis exemplifies the compound's role in modern drug development pipelines.

In summary, 5-(2,5-Dichlorophenyl)-6-hydroxynicotinaldehyde (CAS No. 1361677-80-6) represents a critical tool in contemporary chemical research. Its multifaceted applications, from medicinal chemistry to sustainable synthesis, underscore its importance in addressing both scientific and industrial challenges. As research continues to unfold, this compound is poised to remain at the forefront of innovation in organic synthesis and therapeutic development.